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Compound of Interest

Compound Name: Chrysin-7-O-beta-D-glucoronide

Cat. No.: B8220709

Get Quote

Part 1: Executive Safety Assessment
Chrysin-7-O-beta-D-glucuronide (Chrysin-7-G) is a phase II metabolite of the flavonoid chrysin.

While glucuronidation generally increases hydrophilicity and aids excretion, this compound

must be handled as a bioactive research chemical.

Critical Hazard Profile:

CAS Number: 35775-49-6[1][2][3][4][5]

Bioactivity: High. It acts as a substrate for β-glucuronidase enzymes.

Environmental Fate: If released into the environment (e.g., down the drain), bacterial β-

glucuronidases can hydrolyze the glucuronide moiety, releasing the parent compound

Chrysin (5,7-Dihydroxyflavone), which has documented biological activity including

aromatase inhibition and anti-inflammatory effects.

GHS Classification: Not globally harmonized as a specific hazardous substance, but

standard laboratory protocol dictates treating it as H315 (Skin Irritant), H319 (Eye Irritant),
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and H335 (Respiratory Irritant) due to the lack of comprehensive toxicological data on the

conjugate.

Part 2: Pre-Disposal Handling & Segregation
Before disposal, you must stabilize the waste stream to prevent accidental hydrolysis or

contamination.

1. Personal Protective Equipment (PPE)
Gloves: Nitrile rubber (0.11 mm minimum thickness).

Respiratory: N95 particulate respirator if handling neat powder; Fume hood is mandatory for

weighing.

Eye Protection: ANSI Z87.1 Safety Glasses with side shields.

2. Waste Segregation Logic
Do not mix Chrysin-7-G waste with strong acids or bases.

Acids/Bases: Can catalyze non-enzymatic hydrolysis, releasing the less soluble parent

chrysin which may precipitate and clog liquid waste lines.

Oxidizers: Incompatible.[6] Potential for exothermic reaction.

Part 3: Disposal Workflow (Step-by-Step)
This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)

standards for "Non-Regulated Chemical Waste" unless specified otherwise by your local EHS

officer.

A. Solid Waste (Powder/Residue)[7]
Applicability: Expired standards, spill cleanup materials, contaminated weighing boats.

Protocol:

Place solid material in a clear polyethylene bag.
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Double-bag the material to prevent leakage.

Affix a "Chemical Waste" label.

Crucial Step: Write the full chemical name and CAS # (35775-49-6).[2][3][5] Do not use

abbreviations like "C7G".

Deposit in the Solid Chemical Waste Drum (usually destined for incineration).

B. Liquid Waste (Stock Solutions/Assay Media)
Applicability: DMSO stocks, HPLC effluents, cell culture media containing the metabolite.

Protocol:

Solvent Matrix Disposal Stream Special Instructions

DMSO / Methanol Organic Solvent Waste

Segregate as "Non-

Halogenated" unless mixed

with DCM/Chloroform.

Acetonitrile / Water Organic Solvent Waste

HPLC effluent. Ensure pH is

neutral (6-8) to prevent

hydrolysis in the drum.

Aqueous Buffer (<5% Org) Aqueous Chemical Waste
Do NOT pour down the sink.

Environmental hydrolysis risk.

C. Empty Containers
Triple Rinse: Rinse the vial 3 times with a compatible solvent (e.g., Methanol or DMSO).

Rinsate Disposal: Pour all rinsate into the Organic Solvent Waste container.

Deface Label: Cross out the chemical name and CAS number.

Final Step: Discard the clean glass vial in the Glass/Sharps Bin (or recycle if your facility

permits washed glass).
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Part 4: Visualizing the Logic
Diagram 1: Disposal Decision Matrix
This flowchart guides the researcher through the decision-making process for Chrysin-7-G

waste.

Environmental Warning

Waste Generation:
Chrysin-7-O-glucuronide

Physical State?

Solid / Powder
(Spill debris, weighing boats) Liquid Solution

Double Bag in Polyethylene

Label: CAS 35775-49-6
'Non-Regulated Chemical Solid'

Bin: Solid Chemical Waste
(Incineration)

Solvent Type?

Organic (DMSO, MeOH, ACN) Aqueous (>95% Water)

Bin: Non-Halogenated
Organic Solvents

Bin: Aqueous Chemical Waste
(Do NOT Drain Pour)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Chrysin-7-glucuronide waste streams based on physical

state and solvent composition.

Part 5: Scientific Context – The "Why"
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Understanding the chemical stability of Chrysin-7-G is vital for safety. Unlike stable inorganic

waste, this compound is part of a reversible metabolic pathway.

The Hydrolysis Risk: If Chrysin-7-G is disposed of improperly (e.g., poured down a sink), it

encounters environmental bacteria producing β-glucuronidase. This enzyme cleaves the

glucuronic acid moiety, reverting the molecule back to Chrysin.

Chrysin-7-G (Soluble, Excretable)

Chrysin (Lipophilic, Bioactive)

This reversion increases the ecotoxicological risk, as the parent Chrysin is significantly more

lipophilic and capable of bioaccumulation in aquatic organisms.

Diagram 2: Environmental Hydrolysis Pathway

Chrysin-7-O-glucuronide
(Hydrophilic / Low Toxicity)

Environmental
Beta-Glucuronidase

 Substrate

Chrysin (Parent)
(Lipophilic / Bioactive) Hydrolysis

Glucuronic Acid

Click to download full resolution via product page

Figure 2: Mechanism of environmental reversion. Proper disposal prevents the formation of the

bioactive parent compound in water systems.

Part 6: Emergency Procedures
1. Accidental Spill (Powder):

Isolate: Mark the area.[7][8]

Dampen: Cover powder with a paper towel dampened with water (to prevent dust

generation).

Clean: Wipe up the material. Clean the surface with 70% Ethanol.
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Dispose: Place all towels and gloves into the Solid Chemical Waste bin.

2. Accidental Exposure:

Skin: Wash with soap and water for 15 minutes.[9] (Lipophilic nature of the parent scaffold

suggests soap is necessary).

Eyes: Flush with water for 15 minutes.[9]

Inhalation: Move to fresh air immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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